Cas no 630114-27-1 (1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-
• CAS No: 630114-27-1
• MF: C₁₂H₇F₆NO₂
• MW: 311.179904222488
• CID: 1644957
• Update Time: 2024-09-12

1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5-(trifluoromethyl)-2-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C12H7F6NO2/c13-11(14,15)3-4-19-9(20)7-2-1-6(12(16,17)18)5-8(7)10(19)21/h1-2,5H,3-4H2
• InChI Key： PZIZZFCBQYTQNT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(F)(F)F)C=C2)C(=O)N1CCC(F)(F)F

Computed Properties

• Exact Mass: 311.03811

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±42.0 °C(Predicted)
• PSA: 37.38
• pka: -3.36±0.20(Predicted)